Cas no 95234-76-7 (3-Hydroxy-5-methoxybenzenesulfonamide)

• Product Name: 3-Hydroxy-5-methoxybenzenesulfonamide
• CAS No: 95234-76-7
• MF: C₇H₉NO₄S
• MW: 203.215660810471
• CID: 4962951
• Update Time: 2025-06-29

3-Hydroxy-5-methoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-HYDROXY-5-METHOXYBENZENESULFONAMIDE
• GS1105
• MB31748
• 3-Hydroxy-5-methoxybenzenesulfonamide

• Inchi： 1S/C7H9NO4S/c1-12-6-2-5(9)3-7(4-6)13(8,10)11/h2-4,9H,1H3,(H2,8,10,11)
• InChI Key： GKZXBOVZQZWWSF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)OC)O)(N)(=O)=O

Computed Properties

• Exact Mass: 203.02522894 g/mol
• Monoisotopic Mass: 203.02522894 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 98
• Molecular Weight: 203.22

Additional information on 3-Hydroxy-5-methoxybenzenesulfonamide

3-Hydroxy-5-methoxybenzenesulfonamide: A Comprehensive Overview

3-Hydroxy-5-methoxybenzenesulfonamide, identified by the CAS number 95234-76-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a hydroxyl and methoxy-substituted benzene ring. The presence of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The synthesis of 3-Hydroxy-5-methoxybenzenesulfonamide involves a series of well-established organic reactions. Typically, the process begins with the preparation of the corresponding benzene derivative, followed by sulfonation and subsequent amidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for such compounds.

One of the most notable applications of 3-Hydroxy-5-methoxybenzenesulfonamide is in the field of drug discovery. The compound has been extensively studied for its potential as a therapeutic agent, particularly in treating inflammatory diseases and neurological disorders. Research has shown that this molecule exhibits anti-inflammatory properties by modulating key signaling pathways, such as the NF-kB pathway, which is central to inflammation. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for neuroprotective therapies.

In addition to its pharmacological applications, 3-Hydroxy-5-methoxybenzenesulfonamide has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as in the development of new semiconducting materials. Recent studies have explored its potential as a component in organic field-effect transistors (OFETs), where it has demonstrated excellent charge transport properties. These findings underscore the versatility of this compound across multiple disciplines.

The toxicological profile of 3-Hydroxy-5-methoxybenzenesulfonamide is another area of active research. While initial studies suggest that it has low acute toxicity, long-term effects and potential bioaccumulation remain under investigation. Regulatory agencies are closely monitoring these developments to ensure that any future commercial applications adhere to safety standards.

In conclusion, 3-Hydroxy-5-methoxybenzenesulfonamide, with its CAS number 95234-76-7, represents a multifaceted compound with wide-ranging applications in medicine, materials science, and beyond. As research continues to uncover its full potential, this molecule stands at the forefront of innovation in modern chemistry.